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Abstract

4,5-Dimethylthiazole (CAS No: 3581-91-7) is a heterocyclic organic compound that serves as
a valuable building block in organic synthesis and finds applications in the flavor and fragrance
industry.[1] Its unique aromatic profile, characterized by roasted, nutty, and meaty notes, makes
it a significant component in food science.[2][3] Furthermore, the thiazole scaffold is a
privileged structure in medicinal chemistry, forming the core of numerous biologically active
compounds.[4][5] This technical guide provides an in-depth overview of the core
physicochemical properties of 4,5-Dimethylthiazole, details common experimental
methodologies for their determination, and visualizes its role in key experimental workflows and
its potential relevance in biological signaling pathways.

Core Physicochemical Properties

The physical and chemical characteristics of 4,5-Dimethylthiazole are fundamental to its
handling, application, and synthesis. A summary of its key properties is presented below. It is
important to note a discrepancy in the reported physical state of this compound; some sources
describe it as a colorless to pale yellow liquid, while others report a melting point of 83-84°C,
suggesting it is a solid at room temperature.[1][6] This may be due to variations in purity or the
existence of different polymorphic forms.

General and Physical Properties
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This table summarizes the primary identification and physical state information for 4,5-

Dimethylthiazole.

Property Value Reference(s)
IUPAC Name 4,5-dimethyl-1,3-thiazole
CAS Number 3581-91-7 [7]
Molecular Formula CsH7NS [7]
Molecular Weight 113.18 g/mol [7]
Colorless to pale yellow liquid;
Appearance _ [11[71[8]
Solid; Powder
Roasted, nutty, meaty, boiled
Odor [21[3]

poultry-like

Thermodynamic and Optical Properties

This table details the key thermodynamic and optical measurements critical for laboratory and

industrial applications.

Property Value Reference(s)
N _ 157 - 159 °C at 760 mmHg
Boiling Point [1][97[10]
158 °C at 742 mmHg
Melting Point 83-84°C [6][11]
Density 1.07 g/mL at 25 °C [21[71[10]
Refractive Index (n20/D) 1.521 [7][10]

Flash Point

51 °C (123.8 °F) - closed cup

[317]

Vapor Pressure

3.456 mmHg at 25 °C

(estimated)

[6]

Solubility and Partitioning
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Solubility is a critical parameter for reaction chemistry, formulation, and biological studies.

Property Value Reference(s)

- 1750 mg/L at 25 °C
Water Solubility (estimated) [6]
estimate

o . Soluble in ether; Miscible in
Solubility in Organics [6]
ethanol

logP (o/w) 1.184 (estimated) [6]

Experimental Protocols for Property Determination

The following sections describe the general principles and standard methodologies used to
determine the key physicochemical properties listed above.

Melting Point Determination (Capillary Method)

The melting point is a crucial indicator of purity.[6] The capillary method is a standard technique
recognized by major pharmacopeias.[8][12]

Sample Preparation: A small amount of the finely powdered, dry solid sample is packed into
a thin-walled glass capillary tube, sealed at one end.[12]

o Apparatus: The capillary tube is placed in a heating block apparatus (e.g., a Mel-Temp or
Thiele tube) adjacent to a calibrated thermometer.[6][13]

e Heating: The sample is heated at a controlled, slow rate (typically 1-2 °C per minute) to
ensure thermal equilibrium between the sample, heating block, and thermometer.[6]

» Observation: The temperature at which the substance first begins to liquefy (onset point) and
the temperature at which it becomes completely liquid (clear point) are recorded. This range
indicates the melting point.[12] A sharp melting range (0.5-1.0°C) is characteristic of a pure
substance.[6]

Boiling Point Determination (Thiele Tube Method)
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The Thiele tube method is a convenient technique for determining the boiling point of a small
liquid sample.[14]

e Setup: A small quantity of the liquid is placed in a small test tube (e.g., a fusion tube). A
capillary tube, sealed at one end, is inverted and placed inside the test tube with the open
end submerged in the liquid.[11]

o Assembly: The test tube assembly is attached to a thermometer and placed in a Thiele tube
containing a high-boiling point oil (e.g., mineral oil).[11]

e Heating: The side arm of the Thiele tube is gently heated, allowing convection currents to
ensure uniform temperature distribution.[11]

o Observation: As the temperature rises, trapped air in the capillary tube expands and
escapes. When the liquid's boiling point is reached, a continuous and rapid stream of
bubbles emerges from the capillary tip.[15]

o Measurement: Heating is discontinued. The liquid begins to cool, and the vapor pressure
inside the capillary drops. The temperature at which the bubble stream stops and the liquid is
drawn back into the capillary tube is recorded as the boiling point.[11][14] This is the point
where the external pressure equals the vapor pressure of the liquid.[15]

Density Measurement (Pychometry)

Pycnometry is a precise method for determining the density of a liquid by accurately measuring
its mass and volume.[10][16]

» Weighing the Pycnometer: A pycnometer, which is a glass flask with a precisely known
volume, is first weighed empty.

 Filling: The pycnometer is then filled with the sample liquid (4,5-Dimethylthiazole). Care is
taken to avoid air bubbles.

o Temperature Equilibration: The filled pycnometer is placed in a thermostatic bath to bring it to
a specific temperature (e.g., 25 °C), as density is temperature-dependent.[10]
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» Final Weighing: The pycnometer is removed, carefully dried on the outside, and weighed

again.

» Calculation: The mass of the liquid is determined by subtracting the empty weight from the
filled weight. The density is then calculated by dividing the mass of the liquid by the known
volume of the pycnometer.[4]

Refractive Index Measurement (Digital Refractometer)

The refractive index is a measure of how light propagates through a substance and is a useful
constant for identification and purity assessment.[17]

e Principle: Modern digital refractometers operate on the principle of total internal reflection at
the boundary between a prism of high refractive index (e.g., sapphire) and the liquid sample.
[18]

» Calibration: The instrument is first calibrated using a standard of known refractive index,
often distilled water.[17]

o Sample Application: A few drops of the liquid sample are placed onto the clean, dry surface
of the measurement prism.[18]

e Measurement: The instrument directs an LED light source onto the prism-sample interface. A
detector measures the critical angle of total reflection, from which the instrument's software
automatically calculates and displays the refractive index, typically at the sodium D-line
wavelength (589.3 nm) and a controlled temperature (20 °C).[17][18]

Applications and Visualized Workflows

4,5-Dimethylthiazole is not only a flavoring agent but also a precursor in chemical synthesis
and is related to compounds used in fundamental biological assays.

Role in the MTT Cell Viability Assay

The MTT assay is a widely used colorimetric method to assess cell viability, proliferation, and
cytotoxicity.[9] The key reagent, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium
bromide), contains the 4,5-dimethylthiazole moiety.[19] The assay relies on the reduction of

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://weissman.baruch.cuny.edu/wp-content/uploads/sites/20/2020/09/1_density.pdf
https://digicollections.net/phint/pdf/b/7.1.5.1.5-Determination-of-refractive-index.pdf
https://www.mt.com/nz/en/home/applications/Application_Browse_Laboratory_Analytics/Refractive_index/definition_and_measurement.html
https://digicollections.net/phint/pdf/b/7.1.5.1.5-Determination-of-refractive-index.pdf
https://www.mt.com/nz/en/home/applications/Application_Browse_Laboratory_Analytics/Refractive_index/definition_and_measurement.html
https://digicollections.net/phint/pdf/b/7.1.5.1.5-Determination-of-refractive-index.pdf
https://www.mt.com/nz/en/home/applications/Application_Browse_Laboratory_Analytics/Refractive_index/definition_and_measurement.html
https://www.benchchem.com/product/b1345194?utm_src=pdf-body
https://www.merckmillipore.com/NG/en/technical-documents/protocol/cell-culture-and-cell-culture-analysis/cell-counting-and-health-analysis/cell-proliferation-kit-i-mtt
https://www.benchchem.com/product/b1345194?utm_src=pdf-body
https://www.creative-diagnostics.com/the-mtt-assay-a-valuable-tool-for-measuring-cell-viability.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

the yellow tetrazolium salt MTT by mitochondrial dehydrogenases in metabolically active cells
to form a purple formazan product.[7]

Cell Preparation & Treatment

Seed cellsina
96-well plate

Y

Incubate to allow
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Y
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Data /-}?alysis

Absorbance is directly
proportional to the
number of viable cells

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.abcam.com/en-us/technical-resources/protocols/mtt-assay
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow of the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)
cell viability assay.

Synthetic Utility: Radical Bromination

4,5-Dimethylthiazole serves as a starting material for the synthesis of halogenated
derivatives. For instance, radical bromination using N-bromosuccinimide (NBS) in the presence
of a radical initiator like 2,2'-azobisisobutyronitrile (AIBN) can yield various bromo-compounds,
demonstrating the reactivity of the methyl groups.[8] This is a key step in creating more
complex thiazole-based molecules for further research.[20][21]

N-Bromosuccinimide (NBS)
+ AIBN (Initiator)

4,5-Dimethylthiazole

Bromination

ields

Mono-, Tri-, and
Tetrabromo Derivatives
(e.g., 4-(bromomethyl)-5-(dibromomethyl)thiazole)

Click to download full resolution via product page

Caption: Reaction scheme for the free-radical bromination of 4,5-Dimethylthiazole.

Thiazole Derivatives in Kinase Inhibition (Conceptual)

The thiazole ring is a core component of many compounds designed as kinase inhibitors for
cancer therapy.[5] While direct data for 4,5-Dimethylthiazole may be limited, related thiazole
derivatives have shown potent inhibitory activity against key receptor tyrosine kinases like
VEGFR-2 and EGFR.[2][22][23] These kinases are crucial for tumor angiogenesis and cell
proliferation.[2][24] The diagram below illustrates this conceptual inhibitory role.
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Tumor Cell Signaling Pathways
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Caption: Conceptual diagram of thiazole derivatives inhibiting VEGFR-2 and EGFR signaling
pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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